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Compound of Interest

Compound Name: Furfuryl palmitate

Cat. No.: B1240702

Technical Support Center: Furfuryl Palmitate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with furfuryl
palmitate. The information is designed to help manage its temperature sensitivity in
experimental setups.

Frequently Asked Questions (FAQSs)

Q1: What is furfuryl palmitate and what are its key physical properties?

Furfuryl palmitate is an ester of furfuryl alcohol and palmitic acid. It is a lipophilic compound
known for its antioxidant properties.[1][2][3][4][5] Key physical properties are summarized in the
table below. Please note that some data are estimated and should be confirmed with
experimental analysis.
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Property Value Source
Molecular Formula C21H3603 [61[7]
Molecular Weight 336.5 g/mol [7]
Boiling Point 411.38 °C (estimated) [6]
Flash Point 172.40 °C (estimated) [6]

. 0.0005791 mg/L at 25 °C
Water Solubility (estimated) [6]
estimate

logP (o/w) 8.235 (estimated) [6]

Q2: What are the recommended storage and handling conditions for furfuryl palmitate?

To ensure the stability of furfuryl palmitate, it is recommended to store it in a cool, dry, and
dark place.[8] Protect containers from physical damage and keep them securely sealed when
not in use.[9] Avoid exposure to high temperatures, direct sunlight, and incompatible materials
such as strong acids and oxidizers, which can catalyze its degradation.[8][9] For handling, use
in a well-ventilated area and avoid generating mists or aerosols.[9]

Q3: In which solvents is furfuryl palmitate soluble?

Furfuryl palmitate is practically insoluble in water due to its high lipophilicity.[6] While specific
solubility data for furfuryl palmitate in a range of organic solvents is limited, based on the
properties of its parent molecules (furfuryl alcohol and palmitic acid), it is expected to be
soluble in common organic solvents. Palmitic acid is soluble in ethanol, DMSO, and
dimethylformamide (DMF).[10] Furfural and its derivatives also show good solubility in a variety
of organic solvents.[11][12]
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Rationale/Related

Solvent Expected Solubility .
Compound Solubility
Estimated at 0.0005791 mg/L
Water Very Low
at 25°C[6]
Palmitic acid is soluble at ~30
Ethanol Soluble
mg/mL.[10]
Palmitic acid is soluble at ~20
DMSO Soluble
mg/mL.[10]
Palmitic acid is soluble at ~20
DMF Soluble
mg/mL.[10]
] Furfural derivatives show
Methanol Likely Soluble o
solubility in methanol.[13]
) Furfural has good solubility in
Acetone Likely Soluble
acetone.[11]
] Furfural has good solubility in
Chloroform Likely Soluble

chloroform.[11]

Note: The solubility should be experimentally determined for your specific application.

Troubleshooting Guides
Issue 1: Furfuryl Palmitate Degradation in Solution

Symptoms:

e Change in solution color (e.g., yellowing or browning).
e Appearance of precipitates.

 Inconsistent experimental results.

Potential Causes & Solutions:
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» Hydrolysis: Esters like furfuryl palmitate are susceptible to hydrolysis, which can be
accelerated by elevated temperatures, and acidic or basic conditions.[14][15]

o Solution: Prepare solutions at room temperature or below, if possible. Use neutral,
anhydrous solvents and avoid prolonged storage of stock solutions. If an aqueous buffer is
required, prepare it fresh and use it promptly. Consider storing stock solutions at -20°C in

small aliquots to minimize freeze-thaw cycles.[10]

o Oxidation: Although furfuryl palmitate is an antioxidant, it can still degrade under harsh
oxidative conditions or prolonged exposure to air and light.

o Solution: Purge solvents with an inert gas (e.g., nitrogen or argon) before preparing
solutions. Store solutions in amber vials or protect them from light.

o Thermal Decomposition: High temperatures can lead to the breakdown of the molecule.

o Solution: Avoid heating solutions containing furfuryl palmitate unless absolutely
necessary. If heating is required for dissolution, use the lowest effective temperature for

the shortest possible duration.
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Potential Causes of Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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